Cas no 20151-11-5 (2-chloro-4-(chloromethyl)quinoline)

• Product Name: 2-chloro-4-(chloromethyl)quinoline
• CAS No: 20151-11-5
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• CID: 1391077
• PubChem ID: 12421948
• Update Time: 2025-10-05

2-chloro-4-(chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-4-(chloromethyl)-
• 2-chloro-4-(chloromethyl)quinoline
• 2-chloro-4-chloromethylquinoline
• 20151-11-5
• SB71824
• REPYMUWBGDQIOL-UHFFFAOYSA-N
• D83532
• SCHEMBL11343689

• Inchi： 1S/C10H7Cl2N/c11-6-7-5-10(12)13-9-4-2-1-3-8(7)9/h1-5H,6H2
• InChI Key： REPYMUWBGDQIOL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C2C=CC=CC=12)Cl

Computed Properties

• Exact Mass: 210.99571
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-4-(chloromethyl)quinoline

Quinoline, 2-chloro-4-(chloromethyl)- (CAS No. 20151-11-5)

Quinoline, 2-chloro-4-(chloromethyl)- is a heterocyclic aromatic compound with the CAS registry number 20151-11-5. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of two chlorine atoms in its structure, one at the 2-position and another as a chloromethyl group at the 4-position, imparts unique chemical properties that make it valuable in various applications.

The molecular formula of Quinoline, 2-chloro-4-(chloromethyl)- is C9H6Cl2N, and its molecular weight is approximately 197.06 g/mol. The compound is typically a white crystalline solid with a melting point around 83°C and a boiling point of about 307°C. Its solubility in water is low, but it is soluble in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in organic synthesis and as an intermediate in the pharmaceutical industry.

Quinoline derivatives have been extensively studied due to their diverse biological activities. Recent research has focused on the potential of Quinoline, 2-chloro-4-(chloromethyl)- as an antimicrobial agent. Studies have shown that this compound exhibits significant activity against various bacterial and fungal strains, making it a promising candidate for the development of new antibiotics. The chloromethyl group at the 4-position plays a crucial role in enhancing its antimicrobial properties by increasing the compound's lipophilicity and membrane permeability.

In addition to its antimicrobial properties, Quinoline, 2-chloro-4-(chloromethyl)- has also been explored for its potential in cancer therapy. Research indicates that this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. The chlorinated structure of the molecule allows it to interact with cellular targets more effectively, making it a valuable lead compound for drug discovery.

The synthesis of Quinoline, 2-chloro-4-(chloromethyl)- involves multi-step organic reactions. One common method involves the Friedlander synthesis, where o-aminoaryl aldehydes or ketones react with α,β-unsaturated carbonyl compounds to form quinolines. Subsequent chlorination reactions are then used to introduce the chlorine atoms at specific positions on the quinoline ring. This synthesis pathway is efficient and scalable, making it suitable for industrial production.

Another area of interest for Quinoline, 2-chloro-4-(chloromethyl)- is its application in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The aromaticity and electron-withdrawing groups present in this compound contribute to its ability to form stable covalent bonds with other materials, enhancing their electronic properties.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Quinoline, 2-chloro-4-(chloromethyl)-. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being employed to reduce waste and improve reaction efficiency. These methods not only enhance the environmental friendliness of the synthesis process but also lower production costs.

In conclusion, Quinoline, 2-chloro-4-(chloromethyl)- (CAS No. 20151-11-5) is a versatile compound with significant potential in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties continue to drive innovative research and development efforts worldwide.